molecular formula C8H7ClO3S B1312745 4-(Methanesulfonyl)benzoyl chloride CAS No. 40913-92-6

4-(Methanesulfonyl)benzoyl chloride

Cat. No. B1312745
CAS RN: 40913-92-6
M. Wt: 218.66 g/mol
InChI Key: IPEIDGXNXFPGBG-UHFFFAOYSA-N
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Patent
US06960611B2

Procedure details

A mixture of 11.2 g (0.056 mol) of p-methylsulfonyl-benzoic acid prepared in Example 4 and 30 ml of thionyl chloride were heated under reflux to give a clear solution. Removal of the excess of thionyl chloride under reduced pressure obtained white solid and without purification put into the next reaction.
Quantity
11.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][S:2]([C:5]1[CH:13]=[CH:12][C:8]([C:9](O)=[O:10])=[CH:7][CH:6]=1)(=[O:4])=[O:3].S(Cl)([Cl:16])=O>>[CH3:1][S:2]([C:5]1[CH:13]=[CH:12][C:8]([C:9]([Cl:16])=[O:10])=[CH:7][CH:6]=1)(=[O:4])=[O:3]

Inputs

Step One
Name
Quantity
11.2 g
Type
reactant
Smiles
CS(=O)(=O)C1=CC=C(C(=O)O)C=C1
Name
Quantity
30 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
were heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux
CUSTOM
Type
CUSTOM
Details
to give a clear solution
CUSTOM
Type
CUSTOM
Details
Removal of the excess of thionyl chloride under reduced pressure
CUSTOM
Type
CUSTOM
Details
obtained white solid
CUSTOM
Type
CUSTOM
Details
without purification
CUSTOM
Type
CUSTOM
Details
put into the next reaction

Outcomes

Product
Name
Type
Smiles
CS(=O)(=O)C1=CC=C(C(=O)Cl)C=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.